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Compound of Interest

Compound Name: 2-Phenylpropanal

Cat. No.: B145474

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-phenylpropanal in
fragrance chemistry research. This document includes detailed information on its olfactory
properties, synthesis, purification, analytical methods, and application in fragrance creation,
complete with experimental protocols and quantitative data.

Introduction to 2-Phenylpropanal in Fragrance
Chemistry

2-Phenylpropanal, also known as hydratropaldehyde, is a key aromatic aldehyde in the
fragrance industry, prized for its fresh, green, and floral scent reminiscent of hyacinth.[1][2] Its
unique olfactory profile makes it a valuable ingredient in a wide array of perfumery applications,
from fine fragrances to personal care products. This molecule belongs to the phenylpropanal
family, a group of important fragrance ingredients that are primarily synthetic.[1] 2-
Phenylpropanal possesses a chiral center, and its enantiomers exhibit distinct olfactory
properties.

Physicochemical and Olfactory Properties

A clear, colorless to pale yellow liquid, 2-phenylpropanal is characterized by its potent and
diffusive aroma.[2][3] Its physical and olfactory properties are summarized below.

Table 1: Physicochemical Properties of 2-Phenylpropanal
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Property Value Reference
Molecular Formula CoH100 [4]
Molecular Weight 134.17 g/mol [4]
Boiling Point 92-94 °C at 12 mmHg [5]
Density 1.002 g/mL at 25 °C [5]
Refractive Index 1.516-1.522 at 20 °C [5]

Soluble in ethanol and most

[4]

Solubility i o ]

fixed oils; insoluble in water.
Vapor Pressure 0.27 mmHg
CAS Number 93-53-8

[4]

Table 2: Olfactory Profile and Odor Threshold of 2-Phenylpropanal Enantiomers

. Olfactory Odor Threshold (in

Enantiomer o . Reference

Description air)

Intensive flowery,

green, reminiscent of
(S)-(-)-2- o

hyacinth; pleasant up 20 ppb [6]
Phenylpropanal )

to a high

concentration.

No fragrance
(R)-(+)-2- : :

impression at >2.5 >2500 ppb [6]
Phenylpropanal

ppm.
Racemic 2- Fresh, sharp, green, -

) ) Not specified [2]

Phenylpropanal hyacinth, leafy, lilac.

Synthesis of 2-Phenylpropanal

2-Phenylpropanal can be synthesized through various methods. Two common laboratory-

scale methods are the oxidation of 2-phenyl-1-propanol and the hydroformylation of styrene.
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Protocol 1: Oxidation of 2-Phenyl-1-propanol via Swern
Oxidation

This protocol describes the oxidation of the primary alcohol 2-phenyl-1-propanol to the
corresponding aldehyde, 2-phenylpropanal, using a Swern oxidation. This method is known
for its mild reaction conditions.[7][8]

Materials:

2-Phenyl-1-propanol

o Oxalyl chloride

e Dimethyl sulfoxide (DMSO)

o Triethylamine (EtsN)

¢ Dichloromethane (CH2Clz), anhydrous

e Nitrogen gas (N2)

» Standard glassware for organic synthesis (round-bottom flask, dropping funnel, etc.)
e Magnetic stirrer and stir bar

o Low-temperature bath (e.g., dry ice/acetone, -78 °C)

Procedure:

o Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a
dropping funnel, a nitrogen inlet, and a thermometer.

e Charge the flask with anhydrous dichloromethane and cool the flask to -78 °C in a dry
ice/acetone bath.

o Slowly add oxalyl chloride (2.0 equivalents) to the stirred dichloromethane.
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e Add a solution of anhydrous DMSO (3.0 equivalents) in dichloromethane dropwise via the
dropping funnel, maintaining the temperature below -60 °C. Stir the mixture for 15 minutes.

» Slowly add a solution of 2-phenyl-1-propanol (1.0 equivalent) in dichloromethane dropwise,
ensuring the internal temperature does not rise above -60 °C. Stir for 30 minutes.

e Add triethylamine (6.0 equivalents) dropwise to the reaction mixture.

« After stirring for an additional 30 minutes at -78 °C, allow the reaction to slowly warm to room
temperature.

e Quench the reaction by adding water.
o Transfer the mixture to a separatory funnel and separate the organic layer.

e Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield crude 2-phenylpropanal.

Purification: The crude product can be purified by fractional distillation under reduced pressure.

Protocol 2: Synthesis via Hydroformylation of Styrene

This protocol is adapted from established procedures for the rhodium-catalyzed
hydroformylation of styrene to produce 2-phenylpropanal.

Materials:

e Styrene

¢ Rhodium catalyst (e.g., Rh(CO)z(acac))

e Phosphine ligand (e.g., triphenylphosphine)

e Syngas (a mixture of carbon monoxide and hydrogen)

e Toluene, anhydrous
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e High-pressure reactor (autoclave)
Procedure:

 In a glovebox, charge a high-pressure reactor with the rhodium catalyst and the phosphine
ligand.

e Add anhydrous toluene to dissolve the catalyst and ligand.

o Add styrene to the reactor.

» Seal the reactor and purge with nitrogen, followed by syngas.

e Pressurize the reactor with syngas (CO/Hz = 1:1) to the desired pressure (e.g., 20-40 bar).
e Heat the reactor to the reaction temperature (e.g., 60-80 °C) with stirring.

e Maintain the reaction for the desired time (e.g., 4-24 hours), monitoring the pressure.

» After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess gas in a fume hood.

e The reaction mixture containing 2-phenylpropanal and its linear isomer, 3-phenylpropanal,
can be analyzed and the product isolated.

Purification: The product can be purified by fractional distillation under reduced pressure to
separate the branched and linear aldehyde isomers.

Analytical Techniques

Protocol 3: Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis

GC-MS is the standard technique for the identification and quantification of volatile compounds
like 2-phenylpropanal in complex fragrance mixtures.[9]

Instrumentation:
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e Gas chromatograph coupled with a mass spectrometer (GC-MS)
e Capillary column suitable for fragrance analysis (e.g., HP-5MS, DB-Wax)

GC-MS Parameters (starting point):

Injector Temperature: 250 °C
* Injection Mode: Split (e.g., 50:1)
e Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes
o Ramp: 5 °C/min to 240 °C
o Hold at 240 °C for 5 minutes
o MS Transfer Line Temperature: 280 °C
e lon Source Temperature: 230 °C

 lonization Mode: Electron lonization (El) at 70 eV

Mass Range: m/z 40-350
Sample Preparation:

 Dilute the fragrance oil containing 2-phenylpropanal in a suitable solvent (e.g., ethanol,
dichloromethane) to an appropriate concentration (e.g., 1% v/v).

e Inject 1 pL of the diluted sample into the GC-MS.
Data Analysis:

« l|dentify 2-phenylpropanal by comparing its mass spectrum and retention time with that of a
pure standard.
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e Quantify using an internal or external standard method.

Application in Fragrance Formulations

2-Phenylpropanal is a versatile ingredient used to impart a fresh, green, and floral character to
fragrances. It is particularly effective in creating hyacinth and lilac accords.[1][2][10]

Table 3: Example Concentration of Phenylpropanal Derivatives in Commercial Fragrances

Fragrance Concentration
Brand Compound Reference
Name (%)
3-(1,3-
New West For ) Benzodioxol-5-
Aramis 7.5 [11]
Her yl)-2-

methylpropanal

3-(1,3-

) Benzodioxol-5-
L'Eau d'Issey Issey Miyake 2.0 [11]

yh)-2-
methylpropanal

3-(1,3-

_ _ Benzodioxol-5-
Escape Calvin Klein 3.7 [11]

yl)-2-
methylpropanal

3-(1,3-
Polo Sport Benzodioxol-5-
Ralph Lauren 4.8 [11]
Woman yl)-2-

methylpropanal

3-(1,3-

_ Benzodioxol-5-
Cool Water Davidoff 4.3 [11]

yl)-2-
methylpropanal

Example Hyacinth Accord Formulation:
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A basic hyacinth accord can be constructed using 2-phenylpropanal as a key component,
blended with other floral and green notes.

Table 4: lllustrative Hyacinth Accord Formulation

. Olfactory Example
Ingredient CAS Number L
Contribution Percentage
2-Phenylpropanal 93-53-8 Fresh, green, hyacinth  5-15%
Phenylacetaldehyde 122-78-1 Sharp green, hyacinth  1-5%
Benzyl Acetate 140-11-4 Fruity, floral, jasmine 10-20%
Phenyl Ethyl Alcohol 60-12-8 Rose, floral 20-40%
Indole (at 10%) 120-72-9 Animalic, floral 0.5-2%
) ] Balsamic, floral,
Cinnamic Alcohol 104-54-1 ) 5-15%
hyacinth
Galbanum Oil 8023-91-4 Intense green 1-3%

Stability and Sensory Evaluation
Protocol 4: Accelerated Stability Testing

Aldehydes can be prone to oxidation, which may lead to discoloration and changes in odor.
Stability testing is crucial to ensure the longevity of a fragrance containing 2-phenylpropanal.

Procedure:

» Prepare solutions of 2-phenylpropanal in the desired fragrance base (e.g., ethanal,
cosmetic lotion).

e Store samples under various conditions:
o Elevated temperature (e.g., 40 °C, 50 °C)

o Exposure to UV light
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o Room temperature (as a control)

o At specified time points (e.g., 1, 2, 4, 8, 12 weeks), analyze the samples for:
o Color and Appearance: Visual inspection for any changes.
o Odor: Sensory evaluation by a trained panel to detect any changes in the scent profile.

o Chemical Integrity: GC-MS analysis to quantify the concentration of 2-phenylpropanal
and detect any degradation products.

Protocol 5: Sensory Evaluation - Triangle Test

The triangle test is a discriminative sensory method used to determine if a perceptible
difference exists between two samples. This can be used to assess the impact of aging or
formulation changes on a fragrance containing 2-phenylpropanal.

Procedure:

Recruit a panel of at least 20-30 trained sensory assessors.

o Present each panelist with three samples, two of which are identical (the control) and one is
different (the test sample). The order of presentation should be randomized for each panelist.

e Instruct the panelists to smell each sample from a smelling strip and identify the sample that
is different from the other two.

o Analyze the results statistically (using a chi-squared test or binomial tables) to determine if
the number of correct identifications is significantly greater than what would be expected by
chance (one-third).

Visualizations
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Caption: Workflow for the development of a fragrance containing 2-phenylpropanal.
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Caption: Simplified schematic of the odor perception pathway for 2-phenylpropanal.
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Caption: Relationship between the chemical structure of 2-phenylpropanal and its odor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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